molecular formula C18H16O6 B1626975 Dimethyl 4,4'-(1-hydroxy-2-oxoethane-1,2-diyl)dibenzoate CAS No. 40742-02-7

Dimethyl 4,4'-(1-hydroxy-2-oxoethane-1,2-diyl)dibenzoate

Cat. No. B1626975
CAS RN: 40742-02-7
M. Wt: 328.3 g/mol
InChI Key: XFRIKHRKYHJNTP-UHFFFAOYSA-N
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Description

Dimethyl 4,4'-(1-hydroxy-2-oxoethane-1,2-diyl)dibenzoate is a useful research compound. Its molecular formula is C18H16O6 and its molecular weight is 328.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dimethyl 4,4'-(1-hydroxy-2-oxoethane-1,2-diyl)dibenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dimethyl 4,4'-(1-hydroxy-2-oxoethane-1,2-diyl)dibenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

IUPAC Name

methyl 4-[1-hydroxy-2-(4-methoxycarbonylphenyl)-2-oxoethyl]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16O6/c1-23-17(21)13-7-3-11(4-8-13)15(19)16(20)12-5-9-14(10-6-12)18(22)24-2/h3-10,15,19H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFRIKHRKYHJNTP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=C(C=C1)C(C(=O)C2=CC=C(C=C2)C(=O)OC)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30556242
Record name Dimethyl 4,4'-(1-hydroxy-2-oxoethane-1,2-diyl)dibenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30556242
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

328.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Dimethyl 4,4'-(1-hydroxy-2-oxoethane-1,2-diyl)dibenzoate

CAS RN

40742-02-7
Record name Dimethyl 4,4'-(1-hydroxy-2-oxoethane-1,2-diyl)dibenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30556242
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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